Cas no 24410-61-5 (7-Fluoro-benzofuran)

7-Fluoro-benzofuran is a fluorinated benzofuran derivative characterized by the presence of a fluorine atom at the 7-position of the benzofuran core. This structural modification enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substituent improves metabolic stability and lipophilicity, which can influence bioavailability and binding affinity in bioactive molecules. Its rigid benzofuran scaffold also contributes to structural diversity in heterocyclic chemistry. The compound is typically utilized in the synthesis of fluorinated analogs for drug discovery and material science applications. High purity grades are available to ensure consistency in research and industrial processes.
7-Fluoro-benzofuran structure
7-Fluoro-benzofuran structure
Product Name:7-Fluoro-benzofuran
CAS No:24410-61-5
MF:C8H5FO
MW:136.123105764389
MDL:MFCD15143817
CID:844997
PubChem ID:15158726
Update Time:2025-06-07

7-Fluoro-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-1-benzofuran
    • 7-fluoroBenzofuran
    • 7-fluoro-Benzofuran
    • Benzofuran, 7-fluoro-
    • WPCSQSMSSNPKKB-UHFFFAOYSA-N
    • FCH1163757
    • CM10752
    • AS06440
    • AK201683
    • MFCD15143817
    • ZAA41061
    • CS-0094378
    • DA-07755
    • SCHEMBL2589546
    • AS-36183
    • DTXSID70569311
    • 24410-61-5
    • AKOS024015501
    • EN300-141421
    • 7-fluorobenzo[b]furan
    • 7-Fluoro-benzofuran
    • MDL: MFCD15143817
    • Inchi: 1S/C8H5FO/c9-7-3-1-2-6-4-5-10-8(6)7/h1-5H
    • InChI Key: WPCSQSMSSNPKKB-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C=COC=21

Computed Properties

  • Exact Mass: 136.03245
  • Monoisotopic Mass: 136.032442941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 171.7±13.0 ºC (760 Torr),
  • Flash Point: 57.6±19.8 ºC,
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 13.14

7-Fluoro-benzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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